N-(2-methoxyethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine

• IUPAC Name: N-(2-methoxyethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine
• InChI: InChI=1S/C8H12N4OS/c1-6-5-12-8(10-6)14-7(11-12)9-3-4-13-2/h5H,3-4H2,1-2H3,(H,9,11)
• InChI Key: FSNJELUQDGCZIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=N1)SC(=N2)NCCOC
• Molecular Formula: C8H12N4OS
• Molecular Weight: 212.27 g/mol

Description

N-(2-methoxyethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine involves the inhibition of specific enzymes and proteins that are involved in the growth and proliferation of cancer cells. This compound has been found to inhibit the activity of the protein kinase CK2, which is involved in the regulation of various cellular processes, including cell growth, proliferation, and survival.
Biochemical and Physiological Effects
N-(2-methoxyethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine has been found to exhibit significant biochemical and physiological effects. This compound has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve the immune response. It has also been found to exhibit low toxicity and high selectivity towards cancer cells.

Advantages and Limitations for Lab Experiments

N-(2-methoxyethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine has several advantages and limitations for lab experiments. One of the advantages is its low toxicity and high selectivity towards cancer cells, which makes it an ideal candidate for cancer research. However, this compound has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research of N-(2-methoxyethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine. One of the directions is to further study its potential use as a diagnostic tool for cancer and other diseases. Another direction is to develop more efficient synthesis methods for this compound. Additionally, further studies are needed to explore its potential applications in other fields of scientific research, such as neuroscience and immunology.
Conclusion
In conclusion, N-(2-methoxyethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been extensively studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to explore its full potential in various fields of scientific research.

Synthesis Methods

The synthesis of N-(2-methoxyethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine involves the reaction of 2-chloro-N-(2-methoxyethyl)acetamide with 6-methyl-1,2,4-triazolo[1,5-a]pyrimidine-2-thiol in the presence of a base such as sodium hydride. This reaction results in the formation of N-(2-methoxyethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine.

Scientific Research Applications

N-(2-methoxyethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine has been extensively studied for its potential applications in various fields of scientific research. This compound has been found to exhibit significant anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been studied for its potential use as a diagnostic tool for cancer and other diseases.